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Compound of Interest

Compound Name: Acetone semicarbazone

Cat. No.: B052170

Acetone Semicarbazone: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the chemical properties, synthesis, and
characterization of acetone semicarbazone. Acetone semicarbazone, a derivative of
acetone and semicarbazide, serves as a valuable building block in organic synthesis and has
applications in various chemical and pharmaceutical contexts. This document consolidates key
data, presents detailed experimental protocols, and offers insights into the structural and
spectral characteristics of the compound, aiming to be a comprehensive resource for
professionals in research and development.

Chemical and Physical Properties

Acetone semicarbazone presents as a white to off-white or yellow crystalline solid.[1][2] A
summary of its key chemical and physical properties is provided in Table 1.

Table 1: Chemical and Physical Properties of Acetone Semicarbazone
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Property Value References
Molecular Formula CaH9N3O [3114]
Molecular Weight 115.14 g/mol [41[5]
CAS Number 110-20-3 [3]
White to light yellow crystalline
Appearance [2][5]
powder
Melting Point 186-190 °C [5]

- . Not well-defined,
Boiling Point - [2]
decomposition may occur

Slightly soluble in water;

Solubility soluble in ethanol and [5]
methanol.
Density ~1.214 g/cm3 [5]

Synthesis of Acetone Semicarbazone

The synthesis of acetone semicarbazone is a well-established condensation reaction
between acetone and semicarbazide. Typically, semicarbazide hydrochloride is used in
conjunction with a base, such as sodium acetate, to generate the free semicarbazide in situ.[6]

Reaction Scheme
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Caption: Synthesis workflow for Acetone Semicarbazone.

Experimental Protocol

The following protocol details a standard laboratory procedure for the synthesis and purification

of acetone semicarbazone.

Materials:

Semicarbazide hydrochloride
Anhydrous sodium acetate
Acetone

Ethanol

Deionized water

Procedure:

Preparation of the Semicarbazide Solution: In a suitable flask, dissolve semicarbazide
hydrochloride and an equivalent molar amount of sodium acetate in a minimal amount of
warm water. The sodium acetate acts as a base to neutralize the hydrochloride, liberating the
free semicarbazide.

Reaction: To the semicarbazide solution, add a stoichiometric amount of acetone. The
reaction mixture is then typically stirred at room temperature or gently warmed to facilitate
the condensation reaction.

Crystallization: The acetone semicarbazone product will precipitate out of the solution upon
cooling, often aided by placing the reaction vessel in an ice bath.

Isolation: The crystalline product is collected by vacuum filtration and washed with cold water
to remove any unreacted starting materials and salts.
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 Purification: For higher purity, the crude acetone semicarbazone can be recrystallized from
a suitable solvent, such as aqueous ethanol.[6] Dissolve the crude product in a minimum
amount of hot solvent and allow it to cool slowly to form well-defined crystals. The purified
crystals are then collected by filtration and dried.

Structural and Spectral Characterization

A variety of analytical techniques are employed to confirm the structure and purity of acetone
semicarbazone.

Crystallographic Data

The crystal structure of acetone semicarbazone has been determined by X-ray diffraction. It
crystallizes in the monoclinic space group P21/c. The unit cell parameters are approximately a
=7.488 A, b=9.672 A, and c = 8.691 A, with B = 103.38°.

Spectroscopic Data

The spectroscopic data for acetone semicarbazone are consistent with its chemical structure.

Table 2: Spectroscopic Data for Acetone Semicarbazone
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. Key Observations and
Technique . References
Assighments

(DMSO-ds, 400 MHZz) 8 (ppm):
8.97 (s, 1H, -NH-), 6.22 (s, 2H,

1H NMR [1]
-NH-2), 1.88 (s, 3H, -CHs), 1.79

(s, 3H, -CHs).

The carbonyl carbon (C=0)
13C NMR signal appears at [6]
approximately 160 ppm.

Key peaks include N-H
stretching vibrations (~3300
IR Spectroscopy cm~1), C=0 stretching (~1690 [6]
cm~1), and C=N stretching
(~1580 cm™1),

The molecular ion peak [M]* is
observed at m/z 115.
Fragmentation patterns are

Mass Spectrometry ) ] [1]
consistent with the loss of
small neutral molecules such

as HNCO.

Logical Relationship of Functional Groups

The following diagram illustrates the key functional groups and their connectivity within the
acetone semicarbazone molecule.

Caption: Functional group connectivity in Acetone Semicarbazone.

Applications and Relevance

Acetone semicarbazone is primarily utilized as an intermediate in organic synthesis.
Semicarbazones, in general, are used for the identification and purification of aldehydes and
ketones due to their crystalline nature.[5] Furthermore, the semicarbazone moiety is a key
structural feature in various biologically active molecules, and thus, acetone semicarbazone
can serve as a starting material in the development of novel pharmaceutical compounds.[5]
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Safety and Handling

Acetone semicarbazone should be handled with appropriate personal protective equipment,
including gloves and safety glasses. It is classified as toxic if swallowed.[3] For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

This technical guide has provided a comprehensive overview of the chemical properties,
synthesis, and characterization of acetone semicarbazone. The data and protocols presented
herein are intended to support researchers and professionals in their work with this versatile
chemical compound. The well-defined properties and straightforward synthesis make acetone
semicarbazone a valuable tool in the fields of organic chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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